Cas no 2199585-60-7 (N-(2-{[1-(2,4-difluorophenyl)pyrrolidin-3-yl]carbamoyl}ethyl)prop-2-enamide)

• Product Name: N-(2-{[1-(2,4-difluorophenyl)pyrrolidin-3-yl]carbamoyl}ethyl)prop-2-enamide
• CAS No: 2199585-60-7
• MF: C₁₆H₁₉F₂N₃O₂
• MW: 323.337770700455
• CID: 5410526
• PubChem ID: 145897073
• Update Time: 2025-05-17

N-(2-{[1-(2,4-difluorophenyl)pyrrolidin-3-yl]carbamoyl}ethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[[1-(2,4-Difluorophenyl)-3-pyrrolidinyl]amino]-3-oxopropyl]-2-propenamide
• Z1479234779
• 2199585-60-7
• EN300-26584549
• N-(2-{[1-(2,4-difluorophenyl)pyrrolidin-3-yl]carbamoyl}ethyl)prop-2-enamide
• N-[1-(2,4-Difluorophenyl)pyrrolidin-3-yl]-3-(prop-2-enoylamino)propanamide

• Inchi： 1S/C16H19F2N3O2/c1-2-15(22)19-7-5-16(23)20-12-6-8-21(10-12)14-4-3-11(17)9-13(14)18/h2-4,9,12H,1,5-8,10H2,(H,19,22)(H,20,23)
• InChI Key： MLNWJIKNKVRWKF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1CCC(C1)NC(CCNC(C=C)=O)=O)F

Computed Properties

• Exact Mass: 323.14453318g/mol
• Monoisotopic Mass: 323.14453318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 592.9±50.0 °C(Predicted)
• pka: 14.39±0.46(Predicted)

Additional information on N-(2-{[1-(2,4-difluorophenyl)pyrrolidin-3-yl]carbamoyl}ethyl)prop-2-enamide

N-(2-{[1-(2,4-difluorophenyl)pyrrolidin-3-yl]carbamoyl}ethyl)prop-2-enamide: A Comprehensive Overview

N-(2-{[1-(2,4-difluorophenyl)pyrrolidin-3-yl]carbamoyl}ethyl)prop-2-enamide, also known by its CAS number 2199585-60-7, is a complex organic compound with significant potential in the field of pharmaceuticals and related sciences. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a pyrrolidine ring substituted with a 2,4-difluorophenyl group at position 1 and a carbamoyl group at position 3. The carbamoyl group is further connected to an ethyl chain, which terminates in a propionamide moiety. This intricate architecture contributes to its diverse chemical properties and biological interactions. Researchers have explored its potential as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases and cancer.

Recent advancements in computational chemistry have enabled detailed analysis of the compound's pharmacokinetic properties. Studies using molecular docking techniques have revealed its ability to bind to specific protein targets with high affinity. For instance, investigations into its interaction with enzymes involved in lipid metabolism have shown promising results, suggesting its potential as a therapeutic agent for metabolic disorders.

In terms of synthesis, the compound can be synthesized via a multi-step process involving nucleophilic substitutions and amide bond formations. Optimization of reaction conditions has significantly improved the yield and purity of the product. These synthetic methods are not only cost-effective but also environmentally friendly, aligning with current trends toward sustainable chemical practices.

The biological evaluation of this compound has been a focal point of recent research efforts. Preclinical studies have demonstrated its ability to inhibit key enzymes associated with inflammation and oxidative stress. Furthermore, in vivo experiments in animal models have shown that it exhibits potent anti-inflammatory and antioxidant properties without significant toxicity. These findings underscore its potential as a novel drug candidate for treating chronic inflammatory conditions.

Another area of interest is the compound's role in modulating cellular signaling pathways. Emerging evidence suggests that it can influence the activity of transcription factors involved in cell proliferation and apoptosis. This dual functionality makes it a compelling candidate for cancer therapy, where targeted modulation of these pathways is crucial for effective treatment outcomes.

From an environmental standpoint, the degradation kinetics of this compound have been studied under various conditions. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This characteristic is particularly important for ensuring the sustainability of pharmaceutical products.

In conclusion, N-(2-{[1-(2,4-difluorophenyl)pyrrolidin-3-yl]carbamoyl}ethyl)prop-2-enamide (CAS No: 2199585-60-7) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with favorable pharmacokinetic and biological profiles, positions it as a promising candidate for developing innovative therapeutic agents. Continued research into its mechanisms of action and clinical applications will undoubtedly shed further light on its potential benefits to human health.